9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-one

• IUPAC Name: 9-(thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-one
• InChI: InChI=1S/C13H17NOS/c15-12-7-10-3-1-4-11(8-12)14(10)9-13-5-2-6-16-13/h2,5-6,10-11H,1,3-4,7-9H2
• InChI Key: XFXRRBJJOINGEL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(=O)CC(C1)N2CC3=CC=CS3
• Molecular Formula: C13H17NOS
• Molecular Weight: 235.35 g/mol

Description

9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-one (TAMBON) is a heterocyclic compound, which belongs to the class of bicyclic compounds. It is a non-aromatic compound and it is a derivative of azabicyclo[3.3.1]nonane. TAMBON is a versatile compound which is used in a wide range of scientific research applications. It has been used in a number of biochemical, physiological, and pharmacological studies.

Scientific Research Applications

Overview

9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-one is a compound of interest in the realm of medicinal chemistry, particularly due to its structural features, which include a thiophene moiety. Thiophene derivatives are known for their wide range of biological activities, making them valuable in drug design and discovery.

Thiophene in Medicinal Chemistry

Thiophene derivatives, including those with substituents such as the one found in 9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-one, play a significant role in the development of bioactive molecules. These compounds are incorporated into various drugs and potential therapeutic agents due to their versatile pharmacological properties. For example, thiophene moieties are crucial in designing compounds with antiviral, antitumor, antimycobacterial, and antiparkinsonian activities (Ostrowski, 2022). Their structural significance is due to the electronic properties imparted by the thiophene ring, which can influence the bioavailability, stability, and receptor binding affinity of pharmaceutical compounds.

Structural and Functional Diversity

The incorporation of thiophene rings into pharmaceutical compounds can lead to diverse structural analogs with varied biological activities. This structural diversity is essential for optimizing drug properties, including potency, selectivity, and toxicity profiles. The thiophene moiety, in particular, has been found to enhance the activity of nucleobases and nucleosides, leading to the development of compounds with optimized antiviral and antitumor properties. These structure-activity relationship (SAR) studies underscore the importance of thiophene and its derivatives in medicinal chemistry (Ostrowski, 2022).

Mechanism of Action

Target of Action

Similar compounds have shown a broad spectrum of biological activity, including antifungal, antibacterial, analgesic, narcotic antagonism, antitussive, anti-inflammatory, sedative, antipyretic, antiphlogistic, calcium antagonist, and hypotensive, and local anaesthetic activity .

Mode of Action

It’s known that the biological activity of similar compounds depends mainly on the stereochemistry of the molecules .

Biochemical Pathways

Similar compounds have been found to interact with various biochemical pathways due to their broad spectrum of biological activity .

Result of Action

Similar compounds have shown a wide range of biological activities, suggesting diverse molecular and cellular effects .

Action Environment

It’s known that environmental factors can significantly impact the effectiveness of similar compounds .